Cas no 2408959-36-2 (Spiro[3.3]heptane, 2-ethynyl-)
Spiro[3.3]heptane, 2-ethynyl- Chemical and Physical Properties
Names and Identifiers
-
- Spiro[3.3]heptane, 2-ethynyl-
- starbld0027524
- 2408959-36-2
- EN300-7065144
- 2-Ethynylspiro[3.3]heptane
-
- Inchi: 1S/C9H12/c1-2-8-6-9(7-8)4-3-5-9/h1,8H,3-7H2
- InChI Key: TWIIXHFRISFZAW-UHFFFAOYSA-N
- SMILES: C1C2(CCC2)CC1C#C
Computed Properties
- Exact Mass: 120.093900383g/mol
- Monoisotopic Mass: 120.093900383g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 9
- Rotatable Bond Count: 0
- Complexity: 158
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 0Ų
Experimental Properties
- Density: 0.95±0.1 g/cm3(Predicted)
- Boiling Point: 155.1±7.0 °C(Predicted)
Spiro[3.3]heptane, 2-ethynyl- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-7065144-0.05g |
2-ethynylspiro[3.3]heptane |
2408959-36-2 | 95.0% | 0.05g |
$278.0 | 2025-03-12 | |
| Enamine | EN300-7065144-0.1g |
2-ethynylspiro[3.3]heptane |
2408959-36-2 | 95.0% | 0.1g |
$416.0 | 2025-03-12 | |
| Enamine | EN300-7065144-0.25g |
2-ethynylspiro[3.3]heptane |
2408959-36-2 | 95.0% | 0.25g |
$594.0 | 2025-03-12 | |
| Enamine | EN300-7065144-0.5g |
2-ethynylspiro[3.3]heptane |
2408959-36-2 | 95.0% | 0.5g |
$936.0 | 2025-03-12 | |
| Enamine | EN300-7065144-1.0g |
2-ethynylspiro[3.3]heptane |
2408959-36-2 | 95.0% | 1.0g |
$1200.0 | 2025-03-12 | |
| Enamine | EN300-7065144-2.5g |
2-ethynylspiro[3.3]heptane |
2408959-36-2 | 95.0% | 2.5g |
$2351.0 | 2025-03-12 | |
| Enamine | EN300-7065144-5.0g |
2-ethynylspiro[3.3]heptane |
2408959-36-2 | 95.0% | 5.0g |
$3479.0 | 2025-03-12 | |
| Enamine | EN300-7065144-10.0g |
2-ethynylspiro[3.3]heptane |
2408959-36-2 | 95.0% | 10.0g |
$5159.0 | 2025-03-12 | |
| 1PlusChem | 1P028WIO-50mg |
2-ethynylspiro[3.3]heptane |
2408959-36-2 | 95% | 50mg |
$394.00 | 2024-05-22 | |
| 1PlusChem | 1P028WIO-100mg |
2-ethynylspiro[3.3]heptane |
2408959-36-2 | 95% | 100mg |
$576.00 | 2024-05-22 |
Spiro[3.3]heptane, 2-ethynyl- Related Literature
-
David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
Additional information on Spiro[3.3]heptane, 2-ethynyl-
Spiro[3.3]heptane, 2-ethynyl- (CAS No: 2408959-36-2): A Versatile Scaffold in Modern Chemical Biology and Medicinal Chemistry
Spiro[3.3]heptane, 2-ethynyl-, identified by its unique Chemical Abstracts Service (CAS) number 2408959-36-2, represents a structurally intriguing compound that has garnered significant attention in the realms of chemical biology and medicinal chemistry. This spirocyclic compound, characterized by its fused cyclopentane and cyclohexane rings with an ethynyl substituent at the 2-position, serves as a versatile scaffold for the development of novel bioactive molecules. The spirocyclic core imparts rigidity to the molecular framework, enhancing binding affinity and selectivity, while the ethynyl group provides a reactive handle for further functionalization, making it an invaluable building block in synthetic chemistry.
The structural motif of Spiro[3.3]heptane, 2-ethynyl- is not merely a curiosity but a testament to the ingenuity of medicinal chemists in designing molecules with optimized pharmacokinetic properties. The spirocyclic arrangement introduces conformational constraints that can stabilize bioactive conformations, thereby improving drug-like characteristics such as solubility, metabolic stability, and cell permeability. This inherent rigidity is particularly advantageous in the design of small-molecule inhibitors targeting enzymes and receptors involved in critical biological pathways.
In recent years, the pharmaceutical industry has increasingly recognized the potential of spirocyclic compounds as pharmacophores. The Spiro[3.3]heptane, 2-ethynyl- scaffold has been explored in various therapeutic areas, including oncology, neurology, and anti-inflammatory diseases. Its unique structural features make it an excellent candidate for modulating protein-protein interactions and enzyme activities. For instance, studies have demonstrated its utility in inhibiting kinases and phosphodiesterases, which are key targets in cancer therapy. The ethynyl substituent at the 2-position allows for facile introduction of diverse functional groups via cross-coupling reactions such as Suzuki-Miyaura or Sonogashira couplings, enabling the synthesis of structurally diverse derivatives with tailored biological activities.
The versatility of Spiro[3.3]heptane, 2-ethynyl- extends to its application in material science and nanotechnology. Researchers have leveraged its ability to form stable complexes with metal ions to develop novel catalysts and luminescent materials. Additionally, its rigid framework makes it an ideal candidate for designing molecularly imprinted polymers (MIPs), which are used in sensing applications for selective recognition of small molecules.
Recent advancements in computational chemistry have further enhanced the utility of Spiro[3.3]heptane, 2-ethynyl- as a scaffold for drug discovery. Molecular docking studies have identified promising derivatives with high binding affinity to target proteins. These computationally derived structures have been validated experimentally, demonstrating the efficacy of this approach in accelerating the discovery of novel therapeutic agents.
The synthesis of Spiro[3.3]heptane, 2-ethynyl- presents unique challenges due to its spirocyclic core and ethynyl functionality. However, modern synthetic methodologies have made significant strides in facilitating access to this motif. Transition-metal-catalyzed reactions play a pivotal role in constructing the spirocyclic framework, while palladium-catalyzed cross-coupling reactions enable efficient introduction of the ethynyl group. These advances have not only simplified the synthesis but also opened new avenues for structural diversification.
The biological activity of Spiro[3.3]heptane, 2-ethynyl- derivatives has been extensively studied in preclinical models. Notably, certain analogs have exhibited potent anti-inflammatory effects by modulating cytokine production and inhibiting inflammatory pathways. These findings highlight the potential of this scaffold as a lead compound for developing novel anti-inflammatory drugs.
In conclusion,Spiro[3.3]heptane, 2-ethynyl- (CAS No: 2408959-36-2) is a multifaceted compound with broad applications in chemical biology and medicinal chemistry. Its unique structural features make it an excellent scaffold for designing bioactive molecules with improved pharmacokinetic properties. The growing body of research on this compound underscores its significance as a tool for drug discovery and material science innovation.
2408959-36-2 (Spiro[3.3]heptane, 2-ethynyl-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)